Cas no 930679-35-9 (N-(2-Methylphenyl)-4-(trifluoromethyl)benzamide)

N-(2-Methylphenyl)-4-(trifluoromethyl)benzamide structure
930679-35-9 structure
Product Name:N-(2-Methylphenyl)-4-(trifluoromethyl)benzamide
CAS No:930679-35-9
MF:C15H12F3NO
MW:279.25709438324
CID:2604813
PubChem ID:7946752
Update Time:2024-10-26

N-(2-Methylphenyl)-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-methylphenyl)-4-(trifluoromethyl)benzamide
    • Z27793198
    • N-(o-Tolyl)-4-(trifluoromethyl)benzamide
    • NWTPVFHELMIDRH-UHFFFAOYSA-N
    • AN-652/42126104
    • SCHEMBL13885541
    • AKOS001382412
    • 930679-35-9
    • N-(2-Methylphenyl)-4-(trifluoromethyl)benzamide
    • MDL: MFCD04566500
    • Inchi: 1S/C15H12F3NO/c1-10-4-2-3-5-13(10)19-14(20)11-6-8-12(9-7-11)15(16,17)18/h2-9H,1H3,(H,19,20)
    • InChI Key: NWTPVFHELMIDRH-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(NC1C=CC=CC=1C)=O)(F)F

Computed Properties

  • Exact Mass: 279.08709849g/mol
  • Monoisotopic Mass: 279.08709849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.1

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